1-(1-Naphthalenylmethoxy)benzotriazole
Description
1-(1-Naphthalenylmethoxy)benzotriazole is a benzotriazole derivative featuring a methoxy-linked naphthalene substituent at the N-1 position. Benzotriazoles are heterocyclic compounds with a fused benzene and triazole ring, widely studied for their versatility in organic synthesis, coordination chemistry, and bioactivity .
Properties
Molecular Formula |
C17H13N3O |
|---|---|
Molecular Weight |
275.3 g/mol |
IUPAC Name |
1-(naphthalen-1-ylmethoxy)benzotriazole |
InChI |
InChI=1S/C17H13N3O/c1-2-9-15-13(6-1)7-5-8-14(15)12-21-20-17-11-4-3-10-16(17)18-19-20/h1-11H,12H2 |
InChI Key |
LABYLHDKTXLLHI-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2CON3C4=CC=CC=C4N=N3 |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CON3C4=CC=CC=C4N=N3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Differences
Benzotriazole derivatives are classified based on substitution patterns (N-1 vs. N-2) and substituent electronic properties:
- 1-Substituted Derivatives: Exhibit benzenoid electronic structures, as seen in 1-(trimethoxysilylmethyl)benzotriazole . The naphthalenylmethoxy group in the target compound likely stabilizes the benzenoid form, enhancing resonance effects.
- 2-Substituted Derivatives: Adopt ortho-quinonoid structures (e.g., 2-(trimethoxysilylmethyl)benzotriazole), leading to distinct chemical shifts in NMR spectra (>100 ppm differences in ^15N shifts) .
Key Structural Analogs :
Thermal and Chemical Stability
Substituents critically influence stability:
- N-Carbamoyl Derivatives : 1-(N-Benzyloxycarbamoyl)benzotriazole decomposes via intermediate isocyanates, whereas methoxy/ethoxy analogs lack analogous pathways .
- Silicon-Containing Derivatives : Trimethoxysilyl groups enhance thermal resilience (e.g., 1-(trimethoxysilylmethyl)benzotriazole) .
The naphthalenylmethoxy group likely offers moderate thermal stability, intermediate between alkyl and aromatic substituents.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
